Cas no 1227585-56-9 (4-(Bromomethyl)-2-(trifluoromethyl)pyridine)

4-(Bromomethyl)-2-(trifluoromethyl)pyridine structure
1227585-56-9 structure
Product Name:4-(Bromomethyl)-2-(trifluoromethyl)pyridine
CAS No:1227585-56-9
MF:C7H5BrF3N
MW:240.020511388779
MDL:MFCD15526799
CID:1036079
PubChem ID:53407911
Update Time:2025-04-20

4-(Bromomethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(Bromomethyl)-2-(trifluoromethyl)pyridine
    • 4-Bromomethyl-2-trifluoromethylpyridine
    • 4-Bromomethyl-2-trifluoromethyl-pyridine
    • EN300-2398922
    • DB-112865
    • DTXSID40696103
    • SCHEMBL16388355
    • A51205
    • BS-52981
    • A903207
    • SY261529
    • Pyridine, 4-(bromomethyl)-2-(trifluoromethyl)-
    • 4-bromomethyl-2-(trifluoromethyl)pyridine
    • 1227585-56-9
    • MFCD15526799
    • 4-(bromomethyl)2-(trifluoromethyl)pyridine
    • SB32032
    • MDL: MFCD15526799
    • Inchi: 1S/C7H5BrF3N/c8-4-5-1-2-12-6(3-5)7(9,10)11/h1-3H,4H2
    • InChI Key: VWTBXNAMQSCYSL-UHFFFAOYSA-N
    • SMILES: BrCC1C=CN=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 238.95575g/mol
  • Monoisotopic Mass: 238.95575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.647±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 209.1±35.0 ºC (760 Torr),
  • Flash Point: 80.3±25.9 ºC,
  • Solubility: Slightly soluble (2.9 g/l) (25 º C),

4-(Bromomethyl)-2-(trifluoromethyl)pyridine Pricemore >>

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